Cas no 51727-03-8 (3-Pyridinecarbonyl chloride, 4-hydroxy-)

• Product Name: 3-Pyridinecarbonyl chloride, 4-hydroxy-
• CAS No: 51727-03-8
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• CID: 361578
• PubChem ID: 21388493
• Update Time: 2025-04-19

3-Pyridinecarbonyl chloride, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonyl chloride, 4-hydroxy-
• 4-oxo-1H-pyridine-3-carbonyl chloride
• 4-Oxo-1,4-dihydropyridine-3-carbonyl chloride
• SCHEMBL11590329
• 51727-03-8
• DTXSID70612790
• 4-hydroxynicotinoyl chloride
• HXDFIFKXAVCLJS-UHFFFAOYSA-N

• Inchi： 1S/C6H4ClNO2/c7-6(10)4-3-8-2-1-5(4)9/h1-3H,(H,8,9)
• InChI Key： HXDFIFKXAVCLJS-UHFFFAOYSA-N
• SMILES： ClC(C1=CNC=CC1=O)=O

Computed Properties

• Exact Mass: 156.99312
• Monoisotopic Mass: 156.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives